Cas no 3118-85-2 (D-Gluconamide)

• Product name: D-Gluconamide
• CAS No: 3118-85-2
• MF: C₆H₁₃NO₆
• MW: 195.17052
• CID: 305449
• PubChem ID: 124042

D-Gluconamide Chemical and Physical Properties

Names and Identifiers

• D-Gluconamide
• (2R,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanamide (non-preferred name)
• 1-aminoglucose
• NSC 1692
• SCHEMBL191562
• Gluconamide
• 3118-85-2
• JCZPMGDSEAFWDY-SQOUGZDYSA-N
• AKOS006273232

• Inchi： InChI=1S/C6H13NO6/c7-6(13)5(12)4(11)3(10)2(9)1-8/h2-5,8-12H,1H2,(H2,7,13)
• InChI Key： JCZPMGDSEAFWDY-UHFFFAOYSA-N
• SMILES： OCC(C(C(C(C(=O)N)O)O)O)O

Computed Properties

• Exact Mass: 195.074
• Monoisotopic Mass: 195.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.662g/cm3
• Boiling Point: 728ºC at 760 mmHg
• Flash Point: 394.1ºC
• Refractive Index: 1.613
• PSA: 144.24000
• LogP: -3.39210